Cas no 1433825-94-5 (ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate)

• Product Name: ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate
• CAS No: 1433825-94-5
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• MDL: MFCD30499796
• CID: 5170177
• PubChem ID: 89939902
• Update Time: 2025-05-20

ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-2-carboxylate
• ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate

• MDL： MFCD30499796
• Inchi： 1S/C14H26N2O4/c1-5-19-12(17)11-8-6-7-10(16-11)9-15-13(18)20-14(2,3)4/h10-11,16H,5-9H2,1-4H3,(H,15,18)
• InChI Key： OOMMQLAPJVAZMV-UHFFFAOYSA-N
• SMILES： N1C(CNC(OC(C)(C)C)=O)CCCC1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate

Introduction to Ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate (CAS No. 1433825-94-5)

Ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate (CAS No. 1433825-94-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EBCMP for brevity, is a derivative of piperidine and features a tert-butoxycarbonyl (Boc) protecting group, which is crucial for its stability and reactivity in various synthetic processes.

The structure of EBCMP consists of a piperidine ring with an ethyl ester group at the 2-position and a Boc-protected amino group attached to a methyl moiety at the 6-position. The presence of these functional groups makes it an excellent intermediate for the synthesis of complex molecules, particularly those involved in drug discovery and development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of EBCMP in the synthesis of novel compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including neurodegenerative disorders and cancer. The Boc protecting group allows for controlled deprotection, enabling the synthesis of compounds with precise functionalization.

In the context of drug discovery, EBCMP has been utilized as a key intermediate in the development of small molecule inhibitors targeting specific enzymes and receptors. One notable example is its use in the synthesis of inhibitors for protein kinases, which are key players in many cellular signaling pathways. These inhibitors have shown significant efficacy in preclinical studies, demonstrating their potential as therapeutic agents.

The synthetic versatility of EBCMP is further enhanced by its ability to undergo various chemical transformations. For instance, the ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be further modified to introduce additional functional groups. This flexibility makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for biological activity.

Moreover, the Boc protecting group in EBCMP can be selectively removed under mild conditions, such as treatment with trifluoroacetic acid (TFA), to reveal the free amine. This deprotection step is crucial for subsequent coupling reactions, where the amine can be conjugated with other molecules to form more complex structures. This process is widely used in the synthesis of peptides and peptidomimetics, which are important classes of therapeutic agents.

In addition to its role in drug discovery, EBCMP has also found applications in other areas of chemical research. For example, it has been used as a building block in the synthesis of chiral catalysts and ligands for asymmetric synthesis. The chiral center within the piperidine ring provides a stereochemical handle that can be exploited to control the stereochemistry of products formed during catalytic reactions.

The physical properties of EBCMP, such as its solubility and stability, are also important considerations for its use in various applications. It is generally soluble in common organic solvents like dichloromethane (DCM) and dimethylformamide (DMF), making it suitable for use in solution-phase synthetic protocols. Additionally, its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

Safety and handling guidelines for EBCMP are essential to ensure its proper use in laboratory settings. While it is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound.

In conclusion, Ethyl 6-({(tert-butoxy)carbonylamino}methyl)piperidine-2-carboxylate (CAS No. 1433825-94-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an excellent intermediate for the synthesis of complex molecules with potential therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.